molecular formula C19H12BrNO3 B8652129 Methanone, (5-bromo-2-benzofuranyl)(5-methyl-2-phenyl-4-oxazolyl)- CAS No. 132646-31-2

Methanone, (5-bromo-2-benzofuranyl)(5-methyl-2-phenyl-4-oxazolyl)-

Cat. No.: B8652129
CAS No.: 132646-31-2
M. Wt: 382.2 g/mol
InChI Key: CXYDSMNJLLVBPT-UHFFFAOYSA-N
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Description

Methanone, (5-bromo-2-benzofuranyl)(5-methyl-2-phenyl-4-oxazolyl)- is a useful research compound. Its molecular formula is C19H12BrNO3 and its molecular weight is 382.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanone, (5-bromo-2-benzofuranyl)(5-methyl-2-phenyl-4-oxazolyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanone, (5-bromo-2-benzofuranyl)(5-methyl-2-phenyl-4-oxazolyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

132646-31-2

Molecular Formula

C19H12BrNO3

Molecular Weight

382.2 g/mol

IUPAC Name

(5-bromo-1-benzofuran-2-yl)-(5-methyl-2-phenyl-1,3-oxazol-4-yl)methanone

InChI

InChI=1S/C19H12BrNO3/c1-11-17(21-19(23-11)12-5-3-2-4-6-12)18(22)16-10-13-9-14(20)7-8-15(13)24-16/h2-10H,1H3

InChI Key

CXYDSMNJLLVBPT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C2=CC=CC=C2)C(=O)C3=CC4=C(O3)C=CC(=C4)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 294 g of 5-bromosalicylaldehyde in 3 liters of dry ethanol was added 79.06 g of sodium methoxide and the mixture allowed to stir for 20 minutes. To the resulting yellow slurry was added 410 g of 2-phenyl-4-bromoacetyl-5-methyloxazole and the slurry heated to 78° C. for 2 hours. An additional 250 mg of sodium methoxide was added and heating continued overnight under a nitrogen atmosphere. The reaction was cooled and the solids filtered and washed with ethanol, 393 g, mp 212°-213° C.
Quantity
294 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
79.06 g
Type
reactant
Reaction Step One
Quantity
3 L
Type
solvent
Reaction Step One
Quantity
410 g
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
250 mg
Type
reactant
Reaction Step Three

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